((3-Bromo-2-vinylcyclopent-2-EN-1-YL)oxy)(tert-butyl)dimethylsilane

• Molecular Formula: C13H23BrOSi
• Molecular Weight: 303.31 g/mol
• IUPAC Name: (3-bromo-2-ethenylcyclopent-2-en-1-yl)oxy-tert-butyl-dimethylsilane
• InChI: InChI=1S/C13H23BrOSi/c1-7-10-11(14)8-9-12(10)15-16(5,6)13(2,3)4/h7,12H,1,8-9H2,2-6H3
• InChI Key: XCCXLRCDIXEFRV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OC1CCC(=C1C=C)Br

Description

This compound (Molecular Formula: C₁₈H₂₇BrO₂Si, Molecular Weight: 383.40) features a cyclopentenyl core substituted with a bromine atom at position 3 and a vinyl group at position 2. The hydroxyl group at position 1 is protected by a tert-butyldimethylsilyl (TBS) ether, a common strategy in organic synthesis to enhance stability and control reactivity .

Preparation Methods

The synthesis of ((3-Bromo-2-vinylcyclopent-2-EN-1-YL)oxy)(tert-butyl)dimethylsilane involves several steps. One common method starts with the preparation of the cyclopentene ring, followed by the introduction of the bromine and vinyl groups. The tert-butyl dimethylsilane group is then attached to the molecule. The reaction conditions typically involve the use of reagents such as n-butyllithium and dimethylformamide (DMF) in anhydrous tetrahydrofuran (THF) at low temperatures .

Chemical Reactions Analysis

((3-Bromo-2-vinylcyclopent-2-EN-1-YL)oxy)(tert-butyl)dimethylsilane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: The bromine atom can be substituted with other groups using nucleophilic substitution reactions. Common reagents include sodium iodide in acetone or potassium tert-butoxide in dimethyl sulfoxide (DMSO).

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

((3-Bromo-2-vinylcyclopent-2-EN-1-YL)oxy)(tert-butyl)dimethylsilane has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in the study of biological pathways and mechanisms.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of ((3-Bromo-2-vinylcyclopent-2-EN-1-YL)oxy)(tert-butyl)dimethylsilane involves its interaction with specific molecular targets and pathways. The bromine and vinyl groups play a crucial role in its reactivity, allowing it to participate in various chemical reactions. The tert-butyl dimethylsilane group provides stability and influences the compound’s overall properties .

Comparison with Similar Compounds

Structural and Functional Differences

The table below summarizes key structural and synthetic parameters of the target compound and its analogs:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Purity/Yield	Notable Properties
((3-Bromo-2-vinylcyclopent-2-en-1-yl)oxy)(tert-butyl)dimethylsilane	C₁₈H₂₇BrO₂Si	383.40	Bromo, vinyl, TBS	-	Conjugated diene potential; TBS protection enhances stability.
((3-Bromocyclopent-2-en-1-yl)oxy)(tert-butyl)dimethylsilane	C₁₁H₂₁BrOSi	277.28	Bromo, TBS	-	Simpler structure; lacks vinyl group, reducing conjugation.
tert-Butyl[(5-(4-methoxyphenyl)furan-2-yl)oxy]dimethylsilane (6a–6d)	C₁₈H₂₇O₃Si	335.50	Methoxyphenyl, furan, TBS	78–85% yield	Aromatic furan core; methoxy group enhances electron density.
tert-Butyldimethyl[(5-[4-(trifluoromethyl)phenyl]furan-2-yl)oxy]silane (6e)	C₁₈H₂₄F₃O₂Si	377.47	Trifluoromethylphenyl, furan, TBS	85% yield	Electron-withdrawing CF₃ group alters reactivity; colorless oil.
(3-Bromo-1-(2-bromo-3-fluorophenyl)propoxy)(tert-butyl)dimethylsilane	C₁₅H₂₃Br₂FOSi	426.24	Dual bromine, fluorophenyl, TBS	-	High molecular weight; halogen-rich structure may enhance cross-coupling reactivity.
((1-(4-Bromophenyl)hexyl)oxy)(tert-butyl)dimethylsilane	C₁₉H₃₂BrOSi	393.45	Bromophenyl, hexyl chain, TBS	-	Long alkyl chain increases hydrophobicity; potential for lipid membrane studies.

Research Findings and Implications

• Stability : The TBS group universally improves stability across all compounds, preventing unwanted hydroxyl reactions .
• Structural Diversity : Substituents like vinyl (target compound), CF₃ (6e), or halogens () dictate electronic and steric profiles, enabling tailored applications in medicinal chemistry or materials science.
• Gaps in Data : Key parameters (e.g., boiling point, hazard statements) for the target compound are unspecified in the evidence, highlighting a need for further characterization .